4-Bromo-3-(cyclopropylmethoxy)phenol

• Molecular Formula: C10H11BrO2
• Molecular Weight: 243.10 g/mol
• IUPAC Name: 4-bromo-3-(cyclopropylmethoxy)phenol
• InChI: InChI=1S/C10H11BrO2/c11-9-4-3-8(12)5-10(9)13-6-7-1-2-7/h3-5,7,12H,1-2,6H2
• InChI Key: RCJAJYXVAWRMME-UHFFFAOYSA-N
• Canonical SMILES: C1CC1COC2=C(C=CC(=C2)O)Br

Description

4-Bromo-3-(cyclopropylmethoxy)phenol is a brominated phenolic compound featuring a cyclopropylmethoxy substituent at the 3-position. This structure combines the electron-withdrawing bromine atom with the sterically bulky cyclopropylmethoxy group, making it a versatile intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals.

The cyclopropylmethoxy group introduces conformational rigidity and modulates electronic properties, which can enhance binding affinity in drug design or stabilize intermediates in cross-coupling reactions. Bromine at the 4-position facilitates Suzuki-Miyaura or Ullmann-type couplings, enabling the construction of complex aromatic systems [11].

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of 4-Bromo-3-(cyclopropylmethoxy)phenol typically involves the bromination of phenol derivatives. One common method is the electrophilic bromination of phenols using reagents such as bromine (Br2) or N-bromosuccinimide (NBS) in the presence of a catalyst . The reaction conditions are usually mild, and the process can be carried out at room temperature or slightly elevated temperatures.

Industrial Production Methods: In industrial settings, the production of 4-Bromo-3-(cyclopropylmethoxy)phenol may involve large-scale bromination reactions using automated reactors. The use of continuous flow reactors can enhance the efficiency and yield of the process. Additionally, the purification of the final product is achieved through crystallization or chromatography techniques.

Chemical Reactions Analysis

Types of Reactions: 4-Bromo-3-(cyclopropylmethoxy)phenol undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The phenol ring is highly reactive towards electrophilic aromatic substitution due to the activating effect of the hydroxyl group.

Oxidation: The compound can be oxidized to form quinones, which are important intermediates in organic synthesis.

Reduction: Reduction reactions can convert quinones back to hydroquinones.

Common Reagents and Conditions:

Electrophilic Aromatic Substitution: Common reagents include bromine (Br2) and N-bromosuccinimide (NBS) in the presence of catalysts such as iron(III) bromide (FeBr3) or aluminum bromide (AlBr3).

Oxidation: Reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) are used for oxidation reactions.

Reduction: Reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are employed for reduction reactions.

Major Products:

Electrophilic Aromatic Substitution: The major product is the brominated phenol derivative.

Oxidation: The major products are quinones.

Reduction: The major products are hydroquinones.

Scientific Research Applications

4-Bromo-3-(cyclopropylmethoxy)phenol has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications in drug development.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-Bromo-3-(cyclopropylmethoxy)phenol involves its interaction with molecular targets such as enzymes and receptors. The bromine atom and the cyclopropylmethoxy group contribute to its reactivity and binding affinity. The compound can undergo electrophilic aromatic substitution, leading to the formation of reactive intermediates that interact with biological molecules .

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Effects on Physicochemical Properties

The table below compares 4-Bromo-3-(cyclopropylmethoxy)phenol with three structurally related bromophenols:

Compound	Substituent (3-position)	Molecular Weight (g/mol)	Key Physical Properties	Reactivity Profile	Applications
4-Bromo-3-(cyclopropylmethoxy)phenol	Cyclopropylmethoxy (OCH₂C₃H₅)	~247.08 (calculated)	Likely low water solubility due to bulky substituent; moderate melting point (inferred from analogs)	Bromine enables cross-coupling; ether oxygen may participate in hydrogen bonding [11]	Pharmaceutical intermediates, agrochemical synthesis
4-Bromo-3-methylphenol	Methyl (CH₃)	187.04	MP: ~44–46°C; higher volatility than cyclopropylmethoxy analog [13]	Less steric hindrance; bromine retains cross-coupling utility	Dyes, fragrances, small-molecule synthesis [13]
4-Bromo-3-(trifluoromethyl)phenol	Trifluoromethyl (CF₃)	241.01	MP: 44–46°C; BP: ~235°C; density 1.8 g/cm³ [11]	Strong electron-withdrawing CF₃ group enhances electrophilicity of bromine	High-performance polymers, enzyme inhibitors [11]
4-Bromo-3-(1,3-dioxolan-2-yl)phenol	1,3-Dioxolane	245.07	Yellow crystalline solid; synthesized via acid-catalyzed protection of diols [6]	Dioxolane acts as a protecting group for ketones or aldehydes	Intermediate in natural product synthesis [6]

Key Observations:

• Electronic Effects : The trifluoromethyl group (CF₃) is strongly electron-withdrawing, increasing the electrophilicity of the bromine atom and accelerating cross-coupling reactions. In contrast, the cyclopropylmethoxy group’s ether oxygen may donate electrons slightly, balancing reactivity [11][1].
• Thermal Stability : The cyclopropane ring’s strain energy may lower thermal stability compared to CF₃ or methyl-substituted analogs, though this is partially mitigated by the methoxy linker [11].